Cas no 303186-14-3 (2-Ethyladamantan-2-yl acrylate)

• Product Name: 2-Ethyladamantan-2-yl acrylate
• CAS No: 303186-14-3
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 67553
• PubChem ID: 22168880
• Update Time: 2025-10-30

2-Ethyladamantan-2-yl acrylate Chemical and Physical Properties

Names and Identifiers

• 2-Ethyladamantan-2-yl acrylate
• (2-ethyl-2-adamantyl) prop-2-enoate
• 2-Ethyl-2-Adamantyl Acrylate
• 2-acryloyloxy-2-ethyladamantane
• acrylic acid 2-ethyladamantane-2-yl
• acrylic acid-2-ethyl-2-adamantyl
• SCHEMBL18799214
• NLNVUFXLNHSIQH-UHFFFAOYSA-N
• 2-Ethyladamantan-2-ylacrylate
• 2-Ethyltricyclo[3.3.1.1~3,7~]decan-2-yl prop-2-enoate
• SCHEMBL43549
• 303186-14-3
• DTXSID40623136
• 2-Propenoic acid, 2-ethyltricyclo[3.3.1.13,7]dec-2-yl ester
• AMY18482
• AKOS015900687
• FT-0652178
• 2-propenoic acid (2-ethyl-2-adamantyl) ester
• A820320
• 2-ETHYLADAMANTAN-2-YL PROP-2-ENOATE
• 2-Ethyl-2-adamantylacrylate

• Inchi： 1S/C15H22O2/c1-3-14(16)17-15(4-2)12-6-10-5-11(8-12)9-13(15)7-10/h3,10-13H,1,4-9H2,2H3
• InChI Key： NLNVUFXLNHSIQH-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)C1(CC)C2CC3CC(C2)CC1C3

Computed Properties

• Exact Mass: 234.16200
• Monoisotopic Mass: 234.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 3.8

Experimental Properties

• Density: 1.06
• Boiling Point: 301.864°C at 760 mmHg
• Flash Point: 123.039°C
• Refractive Index: 1.517
• PSA: 26.30000
• LogP: 3.32050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives Acrylic acid esters

Additional information on 2-Ethyladamantan-2-yl acrylate

Recent Advances in the Study of 2-Ethyladamantan-2-yl acrylate (CAS: 303186-14-3) in Chemical Biology and Pharmaceutical Research

2-Ethyladamantan-2-yl acrylate (CAS: 303186-14-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug development. This compound, characterized by its adamantane core and acrylate functional group, exhibits remarkable stability and reactivity, making it a promising candidate for various therapeutic and material science applications. Recent studies have focused on its synthesis, mechanistic insights, and biological activities, shedding light on its potential as a versatile building block in medicinal chemistry.

One of the key areas of research involving 2-Ethyladamantan-2-yl acrylate is its role in polymer chemistry and drug delivery systems. The acrylate moiety allows for facile polymerization, enabling the development of novel polymeric materials with tailored properties. Recent publications have highlighted its use in creating biocompatible polymers that can be employed for controlled drug release, particularly in targeted therapies for cancer and inflammatory diseases. The adamantane core contributes to the rigidity and thermal stability of these polymers, enhancing their performance in biomedical applications.

In addition to its applications in material science, 2-Ethyladamantan-2-yl acrylate has been investigated for its potential as a bioactive molecule. Studies have demonstrated its ability to interact with specific biological targets, including enzymes and receptors involved in disease pathways. For instance, research has shown that derivatives of this compound exhibit inhibitory effects on certain proteases, suggesting its utility in developing protease inhibitors for treating viral infections and other protease-mediated disorders. The compound's unique structure also allows for further chemical modifications, enabling the exploration of structure-activity relationships (SAR) to optimize its pharmacological properties.

Recent advancements in synthetic methodologies have further expanded the scope of research on 2-Ethyladamantan-2-yl acrylate. Novel catalytic systems and green chemistry approaches have been employed to improve the efficiency and sustainability of its synthesis. These developments not only enhance the accessibility of the compound for research purposes but also reduce the environmental impact of its production. Furthermore, computational studies have provided valuable insights into the compound's molecular interactions and stability, aiding in the design of more effective derivatives.

The potential of 2-Ethyladamantan-2-yl acrylate extends beyond traditional pharmaceutical applications. Its incorporation into hybrid materials and nanocomposites has opened new avenues for research in nanotechnology and diagnostics. For example, its use in the development of biosensors and imaging agents has been explored, leveraging its stability and functionalizability to create highly sensitive and specific diagnostic tools. These interdisciplinary applications underscore the compound's versatility and its growing importance in advancing both fundamental and applied research.

In conclusion, the ongoing research on 2-Ethyladamantan-2-yl acrylate (CAS: 303186-14-3) highlights its multifaceted potential in chemical biology and pharmaceutical sciences. From its role in polymer chemistry and drug delivery to its bioactive properties and applications in nanotechnology, this compound continues to inspire innovative research and development. Future studies are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs, solidifying its position as a valuable asset in the scientific community.